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Compound of Interest

Compound Name: 2-Phenylacetophenone

Cat. No.: B349326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

Grignard reaction of benzyl phenyl ketone (deoxybenzoin), a key transformation in organic

synthesis for the creation of carbon-carbon bonds and the generation of complex tertiary

alcohols. This reaction is of significant interest in medicinal chemistry and drug development for

the synthesis of novel molecular scaffolds.

Introduction
The Grignard reaction is a fundamental organometallic reaction where an organomagnesium

halide (Grignard reagent) acts as a potent nucleophile, attacking an electrophilic carbon atom,

such as the carbonyl carbon of a ketone.[1][2] The reaction of benzyl phenyl ketone with a

Grignard reagent, such as phenylmagnesium bromide, results in the formation of a tertiary

alcohol, 1,1,2-triphenylethanol.[3] This protocol outlines the necessary steps, from reagent

preparation to product purification, to successfully carry out this transformation. Due to the

highly reactive and basic nature of Grignard reagents, stringent anhydrous conditions are

paramount for the success of the reaction.[4][5]

Reaction Mechanism and Signaling Pathway
The Grignard reaction with a ketone proceeds via a nucleophilic addition mechanism. The

carbon atom of the Grignard reagent, bearing a partial negative charge, attacks the

electrophilic carbonyl carbon of the benzyl phenyl ketone. This initial attack forms a tetrahedral
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magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield

the final tertiary alcohol product.[3]
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Start: Prepare Anhydrous Glassware and Reagents

1. Preparation of Phenylmagnesium Bromide
(Grignard Reagent Formation)

2. Grignard Reaction
(Addition to Benzyl Phenyl Ketone)

3. Aqueous Workup
(Quenching the Reaction)

4. Extraction and Washing

5. Drying of Organic Layer

6. Purification
(Recrystallization)

7. Product Analysis
(Melting Point, Spectroscopy)

End: Isolated 1,1,2-Triphenylethanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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